N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]-N'-propylethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as N-[(1-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)-, has a CAS Number of 1119450-30-4 and a linear formula of C18H29N3O . It is a derivative of tetrahydroquinoline, a class of compounds that have garnered attention in the scientific community due to their diverse biological activities .
Molecular Structure Analysis
The compound has a molecular weight of 303.45 . It contains a tetrahydroquinoline ring, which is a saturated version of the quinoline structure, and is substituted with various functional groups .Scientific Research Applications
Novel Anticonvulsant Agent
A study by Gitto et al. (2006) investigated N-substituted 1,2,3,4-tetrahydroisoquinolines, exploring their structure-activity relationships for the development of new anticonvulsants. One derivative demonstrated significant anticonvulsant activity, comparable to talampanel, a noncompetitive AMPA receptor modulator used in clinical trials. This indicates the compound's potential application in developing treatments for epilepsy and other seizure disorders (Gitto et al., 2006).
Cardiovascular Research
Umehara et al. (2009) focused on YM758, a novel If channel inhibitor with a tetrahydroisoquinoline skeleton, being developed for stable angina and atrial fibrillation treatment. The study identified human metabolites of YM758 and investigated their renal and hepatic excretion, suggesting the compound's significance in cardiovascular pharmacology (Umehara et al., 2009).
Sensitizing NIR Luminescence of Lanthanides
Comby et al. (2006) synthesized new polydentate ligands with 8-hydroxyquinolinate subunits aimed at sensitizing the NIR luminescence of Nd(III) and Yb(III) ions. This research provides insight into the compound's application in developing NIR probes for bioanalyses, particularly in imaging and sensing technologies (Comby et al., 2006).
Platelet Antiaggregating Activity
A study by Ranise et al. (1991) synthesized N-acyl-N-phenyl-1-pyrrolidine- and similar derivatives, including tetrahydro-1-quinoline, demonstrating significant in vitro platelet antiaggregating activity. This suggests the compound's potential utility in developing therapies for cardiovascular diseases and conditions associated with platelet aggregation (Ranise et al., 1991).
Future Directions
properties
IUPAC Name |
N'-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]-N-propyloxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34N4O2/c1-3-11-23-21(27)22(28)24-16-20(26-13-5-4-6-14-26)18-9-10-19-17(15-18)8-7-12-25(19)2/h9-10,15,20H,3-8,11-14,16H2,1-2H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHECJRUWPJCBHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=O)NCC(C1=CC2=C(C=C1)N(CCC2)C)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]-N'-propylethanediamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.